Cas no 1187164-05-1 (3-(4-Hexyloxybenzoyl)-4-methylpyridine)

3-(4-Hexyloxybenzoyl)-4-methylpyridine is a specialized organic compound featuring a hexyloxybenzoyl moiety linked to a methyl-substituted pyridine ring. This structure imparts unique physicochemical properties, making it valuable for applications in liquid crystal materials, organic synthesis, and advanced material research. The hexyloxy chain enhances solubility in nonpolar solvents, while the pyridine core offers coordination potential for metal complexes. Its well-defined molecular architecture ensures consistent performance in high-precision formulations. The compound’s stability under moderate conditions and compatibility with polymer matrices further broaden its utility in functional material design. Suitable for research and industrial applications requiring tailored mesogenic or electronic properties.
3-(4-Hexyloxybenzoyl)-4-methylpyridine structure
1187164-05-1 structure
Product Name:3-(4-Hexyloxybenzoyl)-4-methylpyridine
CAS No:1187164-05-1
MF:C19H23NO2
MW:297.39142537117
CID:4684345
Update Time:2025-06-09

3-(4-Hexyloxybenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Hexyloxybenzoyl)-4-methylpyridine
    • (4-(Hexyloxy)phenyl)(4-methylpyridin-3-yl)methanone
    • Inchi: 1S/C19H23NO2/c1-3-4-5-6-13-22-17-9-7-16(8-10-17)19(21)18-14-20-12-11-15(18)2/h7-12,14H,3-6,13H2,1-2H3
    • InChI Key: RRESOPFBRLCHDY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(C2C=NC=CC=2C)=O)=CC=1)CCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 323
  • Topological Polar Surface Area: 39.2

3-(4-Hexyloxybenzoyl)-4-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203361-1g
3-(4-Hexyloxybenzoyl)-4-methylpyridine
1187164-05-1 97%
1g
£554.00 2022-03-01
Fluorochem
203361-2g
3-(4-Hexyloxybenzoyl)-4-methylpyridine
1187164-05-1 97%
2g
£837.00 2022-03-01
Fluorochem
203361-5g
3-(4-Hexyloxybenzoyl)-4-methylpyridine
1187164-05-1 97%
5g
£1702.00 2022-03-01
TRC
H092740-250mg
3-(4-Hexyloxybenzoyl)-4-methylpyridine
1187164-05-1
250mg
$ 440.00 2022-06-04
TRC
H092740-500mg
3-(4-Hexyloxybenzoyl)-4-methylpyridine
1187164-05-1
500mg
$ 735.00 2022-06-04
Chemenu
CM488078-1g
(4-(Hexyloxy)phenyl)(4-methylpyridin-3-yl)methanone
1187164-05-1 97%
1g
$367 2022-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1781914-1g
(4-(Hexyloxy)phenyl)(4-methylpyridin-3-yl)methanone
1187164-05-1 97%
1g
¥14268.00 2024-08-09

Additional information on 3-(4-Hexyloxybenzoyl)-4-methylpyridine

Introduction to 3-(4-Hexyloxybenzoyl)-4-methylpyridine (CAS No. 1187164-05-1)

3-(4-Hexyloxybenzoyl)-4-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187164-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and functional properties. The presence of a hexyloxy group at the fourth position of the benzoyl-substituted pyridine ring contributes to its distinct chemical behavior, making it a promising candidate for various biochemical applications.

The molecular structure of 3-(4-Hexyloxybenzoyl)-4-methylpyridine encompasses a pyridine core substituted with a methyl group at the fourth position and a benzoyl group linked to a hexyloxy moiety at the fourth carbon of the benzene ring. This configuration imparts both lipophilicity and electronic characteristics that are highly relevant in drug design and development. The compound’s solubility profile, interaction with biological targets, and potential pharmacokinetic properties make it an intriguing subject for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 3-(4-Hexyloxybenzoyl)-4-methylpyridine has emerged as a compound of interest due to its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Its structural features suggest that it may interact with enzymes and receptors in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of 3-(4-Hexyloxybenzoyl)-4-methylpyridine is its versatility in chemical modifications. The benzoyl and hexyloxy groups provide multiple sites for functionalization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility has led to its exploration in the synthesis of derivatives with enhanced bioavailability, targeted delivery systems, and improved pharmacological profiles.

Recent studies have begun to elucidate the mechanistic aspects of how 3-(4-Hexyloxybenzoyl)-4-methylpyridine interacts with biological systems. Researchers have observed that the compound exhibits inhibitory effects on certain enzymes implicated in disease processes. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation regulation. Additionally, its ability to cross the blood-brain barrier has been noted, raising possibilities for treating neurological conditions.

The synthesis of 3-(4-Hexyloxybenzoyl)-4-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore the expertise required in handling such molecules.

In terms of pharmacological applications, 3-(4-Hexyloxybenzoyl)-4-methylpyridine has shown promise in preclinical models as a potential lead compound for drug discovery. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could serve as a scaffold for developing new drugs with improved efficacy and reduced side effects. The compound’s ability to modulate multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches.

The development of novel pharmaceuticals often relies on understanding how compounds behave within complex biological systems. Computational modeling and high-throughput screening techniques have been instrumental in evaluating the potential of 3-(4-Hexyloxybenzoyl)-4-methylpyridine. These tools have helped researchers predict its binding affinities, metabolic stability, and toxicological profiles, providing valuable insights into its therapeutic potential.

As research progresses, collaborations between chemists, biologists, and pharmacologists will be crucial in harnessing the full potential of 3-(4-Hexyloxybenzoyl)-4-methylpyridine. By integrating experimental data with computational analysis, scientists can accelerate the discovery process and bring new treatments to patients more efficiently. The compound’s unique structure and promising biological activity position it as a key player in future pharmaceutical innovation.

The future directions for studying 3-(4-Hexyloxybenzoyl)-4-methylpyridine include exploring its role in disease models and conducting clinical trials to assess its safety and efficacy. Advances in analytical techniques will also enhance our ability to monitor the compound’s behavior in vivo, providing deeper insights into its mechanisms of action. As our understanding grows, so too will our capacity to utilize this molecule effectively in therapeutic contexts.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD